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Compound of Interest

Compound Name:
2-(4-Hydroxyphenoxy)propionic

acid hydrazide

CAS No.: 845879-32-5

Cat. No.: B1621787 Get Quote

Executive Summary
Immediate Action Required: 2-(4-Hydroxyphenoxy)propionic acid hydrazide (CAS: 845879-

32-5) is a functionalized hydrazine derivative. While valuable in synthesis, it poses specific

risks due to its reducing potential and nitrogen-nitrogen bond instability.

Core Directive:

NEVER mix with oxidizing agents (Nitric acid, Perchlorates, Permanganates).

NEVER dispose of via sanitary sewer (Drain).

ALWAYS segregate as "Solid Toxic/Irritant Organic Waste" for high-temperature incineration.

Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its reactivity. This compound combines a

phenolic ether with a hydrazide tail.
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Parameter Specification

Chemical Name 2-(4-Hydroxyphenoxy)propionic acid hydrazide

CAS Number 845879-32-5

Molecular Formula C₉H₁₂N₂O₃

Physical State Solid (typically off-white powder)

Primary Hazards (GHS)
Warning H315 (Skin Irrit.), H319 (Eye Irrit.),

H335 (Resp.[1][2] Irrit.)

Reactivity Class Reducing Agent (Hydrazide group)

The "Why" Behind the Hazard
The hydrazide functional group (

) is the critical safety concern.

Reductive Potential: Hydrazides are potent reducing agents. Contact with strong oxidizers

releases high energy, potentially causing fires or rapid gas evolution (

).

Hydrolysis Risk: Under strong acidic conditions, hydrazides can hydrolyze to release

hydrazine or substituted hydrazines, which are often carcinogenic and highly toxic.

Aquatic Toxicity: The phenolic moiety implies potential chronic toxicity to aquatic life,

mandating zero-discharge to sewer systems.

Critical Segregation Protocols
The most common cause of laboratory accidents involving hydrazides is improper waste

stream mixing.

INCOMPATIBILITY MATRIX:

❌ Strong Oxidizers: Nitric Acid, Hydrogen Peroxide, Bleach (unless controlled), Chromic

Acid. Risk: Fire/Explosion.
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❌ Acyl Halides/Isocyanates: Acetyl chloride, Benzyl chloride. Risk: Exothermic

polymerization.

❌ Heavy Metals: Mercury, Silver, Gold salts. Risk: Formation of shock-sensitive metal

azides or fulminates.

Step-by-Step Disposal Procedure
Phase A: Preparation & Packaging

Container Selection: Use High-Density Polyethylene (HDPE) or amber glass jars with screw-

top lids. Avoid metal containers if the waste is acidic.

Labeling: Label immediately upon generation.

Standard Label: "Hazardous Waste - Solid Organic."

Constituent Note: "Contains 2-(4-Hydroxyphenoxy)propionic acid hydrazide."[2]

Hazard Checkbox: Toxic, Irritant.[2][3]

Phase B: Waste Stream Assignment
Do not bulk this chemical with general "organic solvents" if those solvents contain oxidizers.

Scenario 1: Pure Solid Waste (Expired/Surplus)

Keep in original container if possible.

Overpack in a clear plastic bag.

Tag for Incineration.

Scenario 2: Reaction Mixtures (Liquid)

If dissolved in organic solvent (e.g., Methanol, DMSO): Dispose in "Non-Halogenated

Organic Waste."

Crucial Check: Ensure the solvent waste stream is free of oxidizers.
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Phase C: Professional Destruction
The only validated method for complete destruction of the N-N bond is High-Temperature

Incineration at a licensed TSDF (Treatment, Storage, and Disposal Facility). This prevents the

formation of nitrosamines or hydrazine in the environment.

Emergency Response: Spill Cleanup
Note: In-lab chemical deactivation is generally discouraged for bulk disposal due to heat

generation, but is necessary for spill cleanup.

Protocol for Small Spills (<50g):

PPE: Nitrile gloves (double gloved), safety goggles, lab coat, N95 dust mask (if powder is

fine).

Containment: Cover the spill with a non-combustible absorbent (Vermiculite or Sand).[4]

Deactivation (Optional but Recommended for Safety):

Prepare a 5% Sodium Hypochlorite (Bleach) solution.

Slowly mist the absorbent material.

Mechanism:[3][5][6] Hypochlorite oxidizes the hydrazide to nitrogen gas (

) and water.

Caution: This reaction is exothermic.[7] Do not flood; mist gently.

Collection: Scoop the damp absorbent into a hazardous waste container. Label as "Spill

Debris - Oxidized Hydrazide."

Visual Workflow (Decision Logic)
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Waste Generation:
2-(4-Hydroxyphenoxy)propionic acid hydrazide

Determine Physical State

Solid / Powder

Pure Substance

Solution / Reaction Mix

Dissolved

Packaging:
HDPE or Amber Glass

Label: 'Toxic Organic Waste'

Check Co-Contaminants:
Are Oxidizers Present?

CRITICAL ACTION:
Segregate immediately.

Do NOT mix.

Yes (Oxidizers Present)

Verify Solvent Compatibility
(No Nitric Acid/Peroxides)

No

Package Separately

Final Disposal:
Commercial Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of hydrazide waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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